Cas no 1823824-06-1 (2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one)

• Product Name: 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one
• CAS No: 1823824-06-1
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 6343211
• PubChem ID: 86775783
• Update Time: 2025-05-21

2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one
• 1823824-06-1
• EN300-183819

• Inchi： 1S/C13H16FNO/c14-11-5-3-10(4-6-11)8-13(9-15)7-1-2-12(13)16/h3-6H,1-2,7-9,15H2
• InChI Key： OTMCKAUGMQNWCK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(CN)C(CCC1)=O

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one

Comprehensive Analysis of 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one (CAS No. 1823824-06-1)

The compound 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one (CAS No. 1823824-06-1) is a cyclopentanone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both an aminomethyl group and a 4-fluorophenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability and bioavailability. The presence of a fluorophenyl group in 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one aligns with this trend, as fluorine atoms often improve pharmacokinetic properties. This compound is also being explored for its role in enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases.

Synthetic routes for 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one often involve multi-step organic reactions, including Michael additions and reductive aminations. These methods are widely discussed in forums and research papers, reflecting the compound's relevance in modern organic chemistry. Additionally, its cyclopentanone core is a common scaffold in natural products, further elevating its importance in medicinal chemistry.

From an SEO perspective, keywords like "fluorophenyl derivatives", "cyclopentanone synthesis", and "aminomethyl applications" are highly searched, making this compound a topic of interest for both researchers and suppliers. Its potential in green chemistry and sustainable synthesis also aligns with current environmental concerns, another hot topic in scientific communities.

Quality control and analytical methods for 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one typically involve HPLC, NMR, and mass spectrometry. These techniques ensure purity and consistency, critical for its use in high-value applications. The compound's CAS No. 1823824-06-1 is often referenced in patents and regulatory documents, underscoring its commercial and scientific significance.

In conclusion, 2-(Aminomethyl)-2-[(4-fluorophenyl)methyl]cyclopentan-1-one represents a promising area of research with broad applications. Its structural features and synthetic versatility make it a valuable asset in the development of novel therapeutics and agrochemicals, while its alignment with trending topics ensures continued interest from the scientific community.